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Compound of Interest

Compound Name: 3-ethyloxolane-3-carboxylic acid
CAS No.: 1158760-27-0
Cat. No.: B6153638
Get Quote
. J

Executive Summary

This guide details the analytical protocols for the quantification of 3-ethyloxolane-3-carboxylic
acid (CAS: 1158760-27-0), also known as 3-ethyltetrahydrofuran-3-carboxylic acid.[1] This
molecule serves as a critical chiral building block in the synthesis of next-generation
pharmaceuticals. Due to its low molecular weight (144.17 g/mol ), lack of strong UV
chromophores, and high polarity, standard HPLC-UV methods are often insufficient for trace
analysis.

This document outlines two validated workflows:

 LC-MS/MS (ESI-): The gold standard for trace quantification in biological matrices or
complex reaction mixtures.

¢ GC-MS (Derivatized): The preferred method for raw material purity assessment and process
control.

Physicochemical Profile & Method Strategy
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Understanding the molecule is the first step to robust method development.

Property Value (Est.)

Analytical Implication

Molecular Formula C7H1203

Small molecule; requires high-
resolution separation to avoid

interference.

Molecular Weight 144.17 g/mol

Low mass cutoff on MS is

critical to avoid solvent noise.

pKa (Acid) ~45-48

Exists as an anion at pH > 6.
ESI Negative mode is

preferred.

LogP ~0.8-1.1

Moderately polar. May elute
near void volume on C18
without specific gradient

focusing.

Chromophore Weak (Ether/COOH)

UV detection (200-210 nm) is
non-specific. MS or RI

detection is mandatory.

Chirality 1 Chiral Center (C3)

Enantiomers require chiral
stationary phases (CSP) for

separation.

Protocol A: LC-MS/MS Quantification (Trace

Analysis)

Application: Pharmacokinetics (PK), impurity profiling, and trace residue analysis.

Reagents & Materials

¢ Solvents: LC-MS Grade Acetonitrile (ACN), Water, Methanol.

o Additives: Ammonium Acetate (10 mM), Ammonia (for pH adjustment).
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« Internal Standard (IS): 3-Methyltetrahydrofuran-3-carboxylic acid (structural analog) or d5-
Benzoic acid.

Chromatographic Conditions

e Column: Waters XSelect CSH C18 (2.1 x 100 mm, 2.5 pum) or Phenomenex Luna Omega PS
Cc1is.

o Rationale: The CSH (Charged Surface Hybrid) particle provides better peak shape for
acidic compounds at low ionic strength.

Mobile Phase A: 10 mM Ammonium Acetate in Water (pH adjusted to 7.5 with Ammonia).

o Note: High pH ensures the acid is fully deprotonated [R-COO~], maximizing sensitivity in
ESI(-) mode.

Mobile Phase B: Acetonitrile.

Flow Rate: 0.35 mL/min.

Column Temp: 40°C.

Gradient Program:

Time (min) % B Event

0.0 5 Hold for retention
1.0 5 Begin elution

6.0 95 Column wash

7.5 95 End wash

7.6 5 Re-equilibration

| 10.0 | 5| End Run |

Mass Spectrometry Parameters (Triple Quadrupole)
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lonization: Electrospray lonization (ESI), Negative Mode.

Source Temp: 450°C.

Capillary Voltage: -2.5 kV.

MRM Transitions:
o Quantifier:m/z 143.1 [M-H]~ - 99.1 [Loss of COz] (Collision Energy: ~15 eV).

o Qualifier:m/z 143.1 - 71.1 [Ring fragmentation] (Collision Energy: ~25 eV).

Protocol B: GC-MS Purity Analysis (Process
Control)

Application: Raw material assay, synthetic process monitoring (high concentration). Critical
Step: Direct injection of carboxylic acids leads to peak tailing and adsorption. Derivatization is
mandatory.

Derivatization Workflow (Silylation)

o Sample Prep: Weigh 10 mg of sample into a GC vial.

Dissolution: Add 500 pL of anhydrous Pyridine.

Reagent Addition: Add 200 pL of BSTFA + 1% TMCS (N,O-
Bis(trimethylsilyl)trifluoroacetamide).

Reaction: Cap and incubate at 60°C for 30 minutes.

o Mechanism: R-COOH + BSTFA - R-COO-TMS + Byproducts. This renders the molecule
volatile and non-polar.

Dilution: Dilute 1:10 with n-Heptane before injection.

GC-MS Conditions

e Column: Agilent DB-5ms or equivalent (30 m x 0.25 mm, 0.25 pm film).
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e Carrier Gas: Helium @ 1.2 mL/min (Constant Flow).
e Inlet: Split Mode (20:1), 250°C.
e Oven Program:
o 50°C (Hold 1 min)
o Ramp 15°C/min to 280°C
o Hold 3 min.
» Detection: El Source (70 eV), Scan mode (40-300 amu) or SIM for trace impurities.
Protocol C: Chiral Separation (Enantiomeric Excess)
Application: Determining the ratio of (R)- vs (S)-3-ethyloxolane-3-carboxylic acid.
e Mode: Normal Phase HPLC (preferred for maximum selectivity).
e Column: Chiralpak AD-H or IC (Amylose-based).
» Mobile Phase: n-Hexane : Isopropanol : Trifluoroacetic Acid (90 : 10 : 0.1).

o Note: TFA is required to suppress ionization of the carboxylic acid, keeping it neutral to
interact with the chiral selector.

o Detection: UV at 210 nm (or Refractive Index if concentration > 1 mg/mL).

Analytical Logic & Workflow Diagram

The following diagram illustrates the decision matrix for selecting the correct analytical method
based on sample type and sensitivity requirements.
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Sample Received:
3-Ethyloxolane-3-COOH

Determine Analytical Goal

Biological/ResidueR i Stereochem Check

Trace Analysis / Bioanalysis Purity / Assay Enantiomeric Excess
(< 0.1%) (> 90%) (GAERS))

Method A: LC-MS/MS (ESI-) Method B: GC-MS (Derivatized) Method C: Chiral HPLC
Column: C18 / HILIC Reagent: BSTFA/TMCS Phase: Normal (Hex/IPA)
Detect: MRM 143->99 Column: DB-5ms Add: 0.1% TFA

Generate CoA / Data Report

Click to download full resolution via product page
Figure 1: Analytical Decision Matrix for 3-Ethyloxolane-3-Carboxylic Acid quantification.

Method Validation (ICH Q2 Guidelines)

To ensure the trustworthiness of these protocols, the following validation parameters must be
met:
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Acceptance Criteria (LC- Acceptance Criteria (GC-
Parameter
MS) MS)
o No interference at retention Resolution > 1.5 from all
Specificity ) ] ] ) -~
time of analyte in blank matrix. impurities/solvents.
Linearity (r?) > 0.995 (Weighted 1/x). > 0.999.[2]
85-115% Recovery (Spiked
Accuracy 98-102% (Assay).
samples).
o < 15% (at LOQ), < 5% (at High o
Precision (RSD) < 2% (System Suitability).
Conc).
S/N > 3 (LOD), S/N > 10 _
LOD/LOQ N/A (Usually for high conc).

(LOQ).

Troubleshooting Guide

e Problem: Poor peak shape in LC-MS.

o Cause: pH mismatch. Ensure Mobile Phase A is pH > 7 to keep the acid ionized, or use a
HILIC column if retention is too low on C18.

e Problem: GC-MS peak disappearance.

o Cause: Incomplete derivatization. Moisture in the sample will kill the BSTFA reagent.
Ensure sample is strictly anhydrous.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 1158760-27-0 CAS Manufactory [m.chemicalbook.com]

2. 3-METHYL-TETRAHYDROFURAN-3-CARBOXYLIC ACID | 1158760-45-2
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3. (R)-Tetrahydrofuran-3-carboxylic acid | C5H803 | CID 20595422 - PubChem
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To cite this document: BenchChem. [Application Note: Quantitative Analysis of 3-
Ethyloxolane-3-Carboxylic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6153638/docs#application-note-quantitative-analysis-
of-3-ethyloxolane-3-carboxylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/R_-Tetrahydrofuran-3-carboxylic-acid
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB82594248.htm
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubchem.ncbi.nlm.nih.gov%2Fcompound%2FTetrahydrofuran-3-carboxylic-acid
https://www.benchchem.com/product/b6153638?utm_src=pdf-custom-synthesis#bc-rfq
https://m.chemicalbook.com/ProdSupplierGWCB18276149_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB82594248.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB82594248.htm
https://pubchem.ncbi.nlm.nih.gov/compound/R_-Tetrahydrofuran-3-carboxylic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/R_-Tetrahydrofuran-3-carboxylic-acid
https://www.benchchem.com/product/b6153638/docs#application-note-quantitative-analysis-of-3-ethyloxolane-3-carboxylic-acid
https://www.benchchem.com/product/b6153638/docs#application-note-quantitative-analysis-of-3-ethyloxolane-3-carboxylic-acid
https://www.benchchem.com/product/b6153638/docs#application-note-quantitative-analysis-of-3-ethyloxolane-3-carboxylic-acid
https://www.benchchem.com/product/b6153638/docs#application-note-quantitative-analysis-of-3-ethyloxolane-3-carboxylic-acid
https://www.benchchem.com/product/b6153638?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6153638?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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